Cas no 1862771-23-0 (2-(1,4-Dimethyl-1H-pyrazol-5-yl)-2-fluoroacetic acid)

• Product Name: 2-(1,4-Dimethyl-1H-pyrazol-5-yl)-2-fluoroacetic acid
• CAS No: 1862771-23-0
• MF: C₇H₉FN₂O₂
• MW: 172.156965017319
• CID: 5743612
• PubChem ID: 115013974
• Update Time: 2025-06-08

2-(1,4-Dimethyl-1H-pyrazol-5-yl)-2-fluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1138444
• 1862771-23-0
• 2-(1,4-Dimethyl-1H-pyrazol-5-yl)-2-fluoroaceticacid
• 2-(1,4-Dimethyl-1H-pyrazol-5-yl)-2-fluoroacetic acid
• 1H-Pyrazole-5-acetic acid, α-fluoro-1,4-dimethyl-

• Inchi： 1S/C7H9FN2O2/c1-4-3-9-10(2)6(4)5(8)7(11)12/h3,5H,1-2H3,(H,11,12)
• InChI Key： LEEAGCULWFZHKJ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1=C(C)C=NN1C

Computed Properties

• Exact Mass: 172.06480570g/mol
• Monoisotopic Mass: 172.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 320.9±37.0 °C(Predicted)
• pka: 1.06±0.10(Predicted)

Additional information on 2-(1,4-Dimethyl-1H-pyrazol-5-yl)-2-fluoroacetic acid

Comprehensive Overview of 2-(1,4-Dimethyl-1H-pyrazol-5-yl)-2-fluoroacetic acid (CAS No. 1862771-23-0)

2-(1,4-Dimethyl-1H-pyrazol-5-yl)-2-fluoroacetic acid (CAS No. 1862771-23-0) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a fluoroacetic acid moiety attached to a 1,4-dimethyl-1H-pyrazole ring, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in medicinal chemistry.

The rise of precision medicine and targeted therapies has fueled interest in fluorinated analogs like 2-(1,4-Dimethyl-1H-pyrazol-5-yl)-2-fluoroacetic acid. Fluorine incorporation often enhances metabolic stability, bioavailability, and binding affinity—key factors driving its exploration in kinase inhibitors and GPCR modulators. Recent studies highlight its utility in optimizing lead compounds for diseases such as cancer and inflammatory disorders, aligning with trends in personalized therapeutics.

From a synthetic chemistry perspective, this compound exemplifies the growing focus on late-stage fluorination techniques. Its 1,4-dimethylpyrazole scaffold is amenable to further functionalization, enabling diversification for structure-activity relationship (SAR) studies. Industry professionals frequently search for "fluorinated pyrazole synthesis" or "CAS 1862771-23-0 applications," reflecting its relevance in high-throughput screening libraries.

Environmental and regulatory considerations also shape discussions around 2-(1,4-Dimethyl-1H-pyrazol-5-yl)-2-fluoroacetic acid. As sustainable chemistry gains traction, researchers evaluate greener synthetic routes for such fluorinated intermediates. Questions like "biodegradability of fluorinated pyrazoles" or "safe handling of CAS 1862771-23-0" underscore the balance between innovation and safety in industrial applications.

In agrochemicals, this compound's pyrazole-fluoroacetic acid hybrid structure offers potential as a precursor for novel herbicides or plant growth regulators. The agricultural sector's shift toward low-residue crop protection agents has intensified scrutiny on fluorine-containing designs, with patents citing derivatives of 1862771-23-0 for improved efficacy.

Analytical characterization of 2-(1,4-Dimethyl-1H-pyrazol-5-yl)-2-fluoroacetic acid typically involves NMR spectroscopy (notably ¹⁹F-NMR) and LC-MS, techniques frequently queried in conjunction with this CAS number. Its crystalline properties and solubility profiles are critical for formulation scientists, particularly in drug delivery systems requiring enhanced pharmacokinetics.

The compound's commercial availability through specialty chemical suppliers has expanded its accessibility for academic and industrial labs. Searches for "buy 2-(1,4-Dimethyl-1H-pyrazol-5-yl)-2-fluoroacetic acid" often lead to technical bulletins emphasizing purity standards (>98%) and storage conditions, reflecting end-user priorities in reproducible research.

Emerging computational approaches, including molecular docking and QSAR modeling, leverage the structural data of 1862771-23-0 to predict novel applications. This aligns with the broader adoption of AI-driven drug discovery, where fluorinated building blocks play pivotal roles in virtual screening pipelines.

In summary, 2-(1,4-Dimethyl-1H-pyrazol-5-yl)-2-fluoroacetic acid represents a convergence of synthetic innovation and therapeutic potential. Its multifaceted applications—from small-molecule drugs to agrochemical leads—position it as a compound of enduring interest in 21st-century chemical research.